3-[(Aminooxy)methyl]-6-methylpiperazine-2,5-dione

• Molecular Formula: C6H11N3O3
• Molecular Weight: 173.17 g/mol
• IUPAC Name: 3-(aminooxymethyl)-6-methylpiperazine-2,5-dione
• InChI: InChI=1S/C6H11N3O3/c1-3-5(10)9-4(2-12-7)6(11)8-3/h3-4H,2,7H2,1H3,(H,8,11)(H,9,10)
• InChI Key: NEPHRNHDXGKJEN-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)NC(C(=O)N1)CON

Description

3-[(Aminooxy)methyl]-6-methylpiperazine-2,5-dione is a diketopiperazine (DKP) derivative characterized by a six-membered piperazine ring with two ketone groups at positions 2 and 4. Its unique structure includes a 6-methyl substitution and an aminooxy (-O-NH₂) functional group at position 5.

Comparison with Similar Compounds

Substituent Variations and Physicochemical Properties

DKP derivatives exhibit diverse biological activities based on their substituents. Key structural analogues and their properties are compared below:

Compound Name	Substituents (Position 3 & 6)	Key Properties/Activities
3-[(Aminooxy)methyl]-6-methyl-DKP (Target)	3: -CH₂-O-NH₂; 6: -CH₃	High polarity, potential H-bonding
(6S)-3,3,6-Trimethyl-DKP (Compound 5)	3: -CH₃; 6: -CH₃	Lipophilic (logP ~1.2), skin permeation
3-Benzylidene-6-isobutyl-DKP (Compound 6)	3: Benzylidene; 6: Isobutyl	Antiviral (H1N1 IC₅₀: 28.9 µM)
3-Indolylmethyl-6-benzyl-DKP (Compound 2)	3: Indole-CH₂; 6: Benzyl	Herbicidal (EC₅₀: 185.5 mg/L)
3-(4-Methoxybenzylidene)-6-methyl-DKP (5a)	3: 4-MeO-benzylidene; 6: -CH₃	Cytotoxic (IC₅₀: 3.04–10.62 µM)
(3R,6R)-3,6-Bis(aminooxy)methyl-DKP	3,6: -CH₂-O-NH₂	Antimicrobial potential

Key Observations :

• Lipophilicity : Methyl or alkyl-substituted DKPs (e.g., Compound 5) are more lipophilic than the target compound, enhancing membrane permeability .
• Bioactivity: Benzylidene and indolylmethyl substituents correlate with antiviral/herbicidal activity, while aminooxy groups may target enzymes or metal ions .